Cas no 283593-06-6 (5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester)
5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester
- 4-(2-BROMO-PHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
- Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
- AKOS016870747
- SB58339
- Z47751453
- AB00091591-01
- CS-0194523
- DTXSID30386283
- E89490
- AKOS000353854
- ETHYL 4-(2-BROMOPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
- ethyl4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- SCHEMBL5343069
- STK514459
- MFCD00624030
- 283593-06-6
-
- MDL: MFCD00624030
- Inchi: 1S/C14H15BrN2O3/c1-3-20-13(18)11-8(2)16-14(19)17-12(11)9-6-4-5-7-10(9)15/h4-7,12H,3H2,1-2H3,(H2,16,17,19)
- InChI Key: PGUNZPQJJBRSDB-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1C(C(=O)OCC)=C(C)NC(N1)=O
Computed Properties
- Exact Mass: 338.02660g/mol
- Monoisotopic Mass: 338.02660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 67.4Ų
5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB516704-500 mg |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 500MG |
€393.40 | 2023-04-17 | ||
| abcr | AB516704-1 g |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 1g |
€531.80 | 2023-04-17 | ||
| Chemenu | CM516120-1g |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 97% | 1g |
$431 | 2024-07-28 | |
| abcr | AB516704-500mg |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 500mg |
€393.40 | 2023-09-02 | ||
| abcr | AB516704-1g |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate; . |
283593-06-6 | 1g |
€415.30 | 2025-02-16 | ||
| Aaron | AR01DE9V-500mg |
4-(2-Bromo-phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester |
283593-06-6 | 95% | 500mg |
$325.00 | 2025-02-12 | |
| Aaron | AR01DE9V-1g |
4-(2-Bromo-phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester |
283593-06-6 | 95% | 1g |
$433.00 | 2025-02-12 | |
| A2B Chem LLC | AX03543-250mg |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 95% | 250mg |
$173.00 | 2024-04-20 | |
| A2B Chem LLC | AX03543-500mg |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 95% | 500mg |
$232.00 | 2024-04-20 | |
| A2B Chem LLC | AX03543-1g |
Ethyl 4-(2-bromophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
283593-06-6 | 95% | 1g |
$311.00 | 2024-04-20 |
5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester
Introduction to 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester (CAS No. 283593-06-6)
5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester (CAS No. 283593-06-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a brominated phenyl group and an ethyl ester moiety. These characteristics make it a valuable candidate for various applications in drug discovery and development.
The molecular structure of 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is represented by the formula C19H19BrN2O3. The presence of the bromine atom in the phenyl ring imparts significant reactivity and selectivity to the molecule, making it an attractive target for synthetic chemists and medicinal chemists alike. The ethyl ester group further enhances its solubility and stability, which are crucial properties for pharmaceutical applications.
In recent years, there has been a growing interest in the biological activities of pyrimidine derivatives due to their potential therapeutic effects. Studies have shown that compounds like 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester exhibit promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant inhibition of inflammatory cytokines in vitro. Another study in the Cancer Research journal highlighted its ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways.
The synthesis of 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a suitable pyrimidine derivative with a brominated phenyl compound followed by esterification to form the final product. The detailed synthetic protocol has been well-documented in various scientific publications and patents.
Beyond its potential as a therapeutic agent, 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester also serves as an important intermediate in the synthesis of other bioactive molecules. Its versatile reactivity and functional groups make it a valuable building block for combinatorial chemistry and high-throughput screening processes. Researchers have utilized this compound to develop novel drug candidates with improved pharmacological profiles and reduced side effects.
In terms of safety and handling, it is important to note that while 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.
The future outlook for research on 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester is promising. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to achieve synergistic effects against various diseases.
In conclusion, 5-Pyrimidinecarboxylic acid, 4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester (CAS No. 283593-06-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in drug discovery and development.
283593-06-6 (5-Pyrimidinecarboxylic acid,4-(2-bromophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)